![molecular formula C7H11N3O B8745964 2-[(5-Aminopyridin-2-yl)amino]ethanol](/img/structure/B8745964.png)
2-[(5-Aminopyridin-2-yl)amino]ethanol
Cat. No. B8745964
M. Wt: 153.18 g/mol
InChI Key: VUGGTQQTXVXDTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09120749B2
Procedure details
Following General procedure H, 2-chloro-5-nitropyridine (500 mg, 3.1 mmol) was reacted with 2-aminoethanol (213 mg, 3.5 mmol) followed by reduction to afford the desired product (306 mg, 65%) as a purple solid: ESI MS m/z 154 [C7H11N3O+H]+.
Name
Yield
65%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][N:3]=1.[NH2:11][CH2:12][CH2:13][OH:14]>>[NH2:8][C:5]1[CH:6]=[CH:7][C:2]([NH:11][CH2:12][CH2:13][OH:14])=[N:3][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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213 mg
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Type
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reactant
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Smiles
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NCCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C=CC(=NC1)NCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 306 mg | |
| YIELD: PERCENTYIELD | 65% | |
| YIELD: CALCULATEDPERCENTYIELD | 64.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
